Cas no 2138-98-9 (5-(2-chlorophenyl)-1,3,4-oxadiazol-2-amine)

5-(2-chlorophenyl)-1,3,4-oxadiazol-2-amine structure

2138-98-9 structure

Product Name:5-(2-chlorophenyl)-1,3,4-oxadiazol-2-amine

CAS No:2138-98-9

MF:C₈H₆ClN₃O

MW:195.605740070343

MDL:MFCD00469199

CID:42509

PubChem ID:24884638

Update Time:2025-08-03

5-(2-chlorophenyl)-1,3,4-oxadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

- 2-Amino-5-(2-chlorophenyl)-1,3,4-oxadiazole
- 5-(2-Chlorophenyl)-1,3,4-oxadiazol-2-amine
- 2-Amino-5-<2-chlor-phenyl>-1,3,4-oxdiazol
- AS-43472
- 5-(2-chlorophenyl)-1, 3, 4-oxadiazol-2-amine
- SCHEMBL1143488
- CHEMBL2426229
- MFCD00469199
- J-014027
- AMY24837
- CCG-276008
- 2-Amino-5-(2-chlorophenyl)-1,3,4-oxadiazole, 97%
- AKOS000160796
- 2138-98-9
- FT-0652920
- F2146-0066
- ALBB-001974
- STK399862
- 5-(2-chlorophenyl)-1,3,4-oxadiazol-2-amine
- MDL： MFCD00469199
- Inchi： 1S/C8H6ClN3O/c9-6-4-2-1-3-5(6)7-11-12-8(10)13-7/h1-4H,(H2,10,12)
- InChI Key： VVKFAXPORKOLTL-UHFFFAOYSA-N
- SMILES： ClC1C=CC=CC=1C1=NN=C(N)O1

Computed Properties

Exact Mass: 195.02000
Monoisotopic Mass: 195.0199395g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 64.9Å²

Experimental Properties

Density: 1.415
Melting Point: 165-169 °C
Boiling Point: 358.3°Cat760mmHg
Flash Point: 170.5°C
Refractive Index: 1.557
PSA: 64.94000
LogP: 2.55340

5-(2-chlorophenyl)-1,3,4-oxadiazol-2-amine Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H301-H315-H319-H335
Warning Statement： P261-P301 + P310-P305 + P351 + P338
Hazardous Material transportation number：UN 2811
WGK Germany：3
Hazard Category Code： 22-36/37/38
Safety Instruction： S26
Hazardous Material Identification：
Risk Phrases：R22; R36/37/38
Safety Term：S26

5-(2-chlorophenyl)-1,3,4-oxadiazol-2-amine Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(2-chlorophenyl)-1,3,4-oxadiazol-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	L-KA626-200mg	5-(2-chlorophenyl)-1,3,4-oxadiazol-2-amine	2138-98-9	97%	200mg	￥116.0	2022-02-28
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	W132721-1g	5-(2-chlorophenyl)-1,3,4-oxadiazol-2-amine	2138-98-9	97%	1g	¥399.90	2023-08-31
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	W132721-5g	5-(2-chlorophenyl)-1,3,4-oxadiazol-2-amine	2138-98-9	97%	5g	¥1299.90	2023-08-31
Chemenu	CM113833-5g	5-(2-chlorophenyl)-1,3,4-oxadiazol-2-amine	2138-98-9	95%	5g	$142	2023-03-06
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R024586-1g	5-(2-chlorophenyl)-1,3,4-oxadiazol-2-amine	2138-98-9	97%	1g	￥232	2024-05-25
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R024586-5g	5-(2-chlorophenyl)-1,3,4-oxadiazol-2-amine	2138-98-9	97%	5g	￥1560	2024-05-25
Chemenu	CM113833-10g	5-(2-chlorophenyl)-1,3,4-oxadiazol-2-amine	2138-98-9	95%	10g	$506	2021-08-06
TRC	C381560-25mg	5-(2-Chlorophenyl)-1,3,4-oxadiazol-2-amine	2138-98-9		25mg	$ 50.00	2022-06-06
TRC	C381560-50mg	5-(2-Chlorophenyl)-1,3,4-oxadiazol-2-amine	2138-98-9		50mg	$ 65.00	2022-06-06
TRC	C381560-250mg	5-(2-Chlorophenyl)-1,3,4-oxadiazol-2-amine	2138-98-9		250mg	$ 95.00	2022-06-06

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Cas no 2138-98-9 (5-(2-chlorophenyl)-1,3,4-oxadiazol-2-amine)

5-(2-chlorophenyl)-1,3,4-oxadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

5-(2-chlorophenyl)-1,3,4-oxadiazol-2-amine Security Information

5-(2-chlorophenyl)-1,3,4-oxadiazol-2-amine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

5-(2-chlorophenyl)-1,3,4-oxadiazol-2-amine Pricemore >>

5-(2-chlorophenyl)-1,3,4-oxadiazol-2-amine Related Literature

Related Categories

2138-98-9 (5-(2-chlorophenyl)-1,3,4-oxadiazol-2-amine) Related Products